2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline
Overview
Description
2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline (TFIQ) is a synthetic molecule that has recently gained attention due to its potential applications in scientific research. TFIQ is a quinoline derivative with a trifluoromethyl group attached to the 5-position and a trifluorinated indole moiety at the 2-position. It has been studied for its ability to modulate various biological processes, including enzymatic activity, cellular signaling, and gene expression.
Scientific Research Applications
2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline has been studied for its potential applications in scientific research. It has been shown to have a variety of effects on enzymatic activity, cellular signaling, and gene expression. For example, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine, which can be beneficial in the treatment of Alzheimer’s disease. Additionally, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline has been shown to modulate the activity of the transcription factor NF-κB, which plays a role in inflammation, and to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory molecules.
Mechanism of Action
The exact mechanism of action of 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline is not yet fully understood. However, it is believed that 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline acts by binding to specific target proteins and modulating their activity. For example, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline has been shown to bind to the enzyme acetylcholinesterase and inhibit its activity. It is also believed that 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline may bind to other proteins, such as transcription factors and enzymes, and modulate their activity as well.
Biochemical and Physiological Effects
2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline has been shown to have a variety of biochemical and physiological effects. As mentioned above, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline has been shown to inhibit the enzyme acetylcholinesterase, leading to increased levels of acetylcholine. This can result in improved cognitive function, as well as improved memory and learning. Additionally, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline has been shown to modulate the activity of the transcription factor NF-κB, leading to decreased inflammation. Finally, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline has been shown to inhibit the enzyme cyclooxygenase-2, leading to decreased production of pro-inflammatory molecules.
Advantages and Limitations for Lab Experiments
The use of 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline in laboratory experiments has several advantages. First, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline is stable and can be stored for long periods of time without significant degradation. Additionally, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline is water soluble, making it easy to incorporate into experiments. Finally, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline is relatively inexpensive, making it an attractive option for researchers on a budget.
However, there are some limitations to the use of 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline in laboratory experiments. First, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline is not as potent as other compounds, such as drugs, so it may not be suitable for experiments that require a high level of potency. Additionally, 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline has not been extensively studied, so its effects may not be fully understood. Finally, the mechanism of action of 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline is not yet fully understood, so it may not be suitable for experiments that require a precise understanding of how the compound works.
Future Directions
There are several potential future directions for research into 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline. First, further studies are needed to better understand the mechanism of action of 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline. Additionally, further studies are needed to determine the potential therapeutic applications of 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline, such as in the treatment of Alzheimer’s disease or other neurological disorders. Finally, further studies are needed to determine the potential toxicological effects of 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline, as well as its potential interactions with other drugs.
Synthesis Methods
2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline can be synthesized in a few steps from commercially available starting materials. The synthesis begins with the reaction of 5,6,7-trifluoroindole and trifluoromethylbenzene in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. This reaction yields the desired quinoline-substituted indole. The quinoline derivative can then be reacted with trifluoromethyl iodide to yield the desired 2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-(5,6,7-trifluoro-1H-indol-3-yl)acetonitrile, which is synthesized from 5,6,7-trifluoroindole and acetonitrile. The second intermediate is 5-(trifluoromethyl)quinoline-2-carbaldehyde, which is synthesized from 5-trifluoromethylquinoline and 2-formylbenzoic acid. These two intermediates are then coupled using a Knoevenagel condensation reaction to form the final product.", "Starting Materials": [ "5,6,7-trifluoroindole", "acetonitrile", "5-trifluoromethylquinoline", "2-formylbenzoic acid" ], "Reaction": [ "Synthesis of 2-(5,6,7-trifluoro-1H-indol-3-yl)acetonitrile:", "- 5,6,7-trifluoroindole is reacted with acetonitrile in the presence of a base catalyst such as potassium carbonate or sodium hydride.", "- The reaction mixture is heated to reflux for several hours to complete the reaction.", "- The resulting product is isolated by filtration and purified by recrystallization.", "Synthesis of 5-(trifluoromethyl)quinoline-2-carbaldehyde:", "- 5-trifluoromethylquinoline is reacted with 2-formylbenzoic acid in the presence of a base catalyst such as potassium carbonate or sodium hydride.", "- The reaction mixture is heated to reflux for several hours to complete the reaction.", "- The resulting product is isolated by filtration and purified by recrystallization.", "Coupling of intermediates:", "- 2-(5,6,7-trifluoro-1H-indol-3-yl)acetonitrile and 5-(trifluoromethyl)quinoline-2-carbaldehyde are coupled using a Knoevenagel condensation reaction.", "- The reaction is carried out in the presence of a base catalyst such as piperidine or triethylamine.", "- The reaction mixture is heated to reflux for several hours to complete the reaction.", "- The resulting product is isolated by filtration and purified by recrystallization." ] } | |
CAS RN |
1817719-82-6 |
Product Name |
2-(5,6,7-trifluoro-1H-indol-3-yl)-5-(trifluoromethyl)quinoline |
Molecular Formula |
C18H8F6N2 |
Molecular Weight |
366.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
